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Compound of Interest

Compound Name: 4-Cyclohexylbenzoic acid

Cat. No.: B181604 Get Quote

An In-Depth Technical Guide to 4-Cyclohexylbenzoic Acid (CAS No. 20029-52-1): Properties,

Synthesis, and Applications

Abstract and Introduction
4-Cyclohexylbenzoic acid (CAS No. 20029-52-1) is a bifunctional organic compound

characterized by a rigid core composed of a benzene ring and a cyclohexane ring, linked to a

reactive carboxylic acid group. This unique structural arrangement imparts a significant degree

of molecular anisotropy, or rod-like shape, making it a cornerstone intermediate in the field of

materials science. While the benzoic acid moiety is a common scaffold in medicinal chemistry,

the primary and most extensively developed application of 4-cyclohexylbenzoic acid and its

analogues is in the synthesis of high-performance liquid crystals (LCs).

This technical guide provides a comprehensive overview of 4-cyclohexylbenzoic acid,

detailing its chemical and physical properties, plausible synthetic routes, and core reactivity. It

places a strong emphasis on its pivotal role as a precursor for calamitic (rod-shaped) liquid

crystals, which are fundamental components in modern display technologies and advanced

photonic devices. Furthermore, this document explores the compound's safety profile and

handling protocols, offering a holistic resource for researchers, materials scientists, and

professionals in drug development.
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The fundamental identity and physical characteristics of a compound are critical for its

application in any scientific or industrial context. These properties dictate its behavior in various

solvents, its thermal stability, and its appropriate storage conditions.

Molecular Structure and Identifiers
The structure of 4-Cyclohexylbenzoic acid consists of a cyclohexane ring attached at the

para position of a benzoic acid molecule.

Caption: Chemical structure of 4-Cyclohexylbenzoic acid.

Table 1: Chemical Identifiers

Identifier Value Reference(s)

CAS Number 20029-52-1 [1][2][3][4][5]

Molecular Formula C₁₃H₁₆O₂ [1][4][5]

Molecular Weight 204.26 g/mol [2][4][5]

IUPAC Name 4-cyclohexylbenzoic acid [5]

Synonyms
p-Cyclohexylbenzoic acid, (4-

Carboxyphenyl)cyclohexane
[3][5][6]

InChIKey
QCIWHVKGVVQHIY-

UHFFFAOYSA-N
[1][5]

Canonical SMILES
C1CCC(CC1)C2=CC=C(C=C2

)C(=O)O
[5]

EINECS Number 243-472-5 [2][3][4]

Physicochemical Data
The physical properties of 4-Cyclohexylbenzoic acid are summarized below. It exists as a

stable, crystalline solid at room temperature with a high melting point, indicative of a well-

ordered crystal lattice.

Table 2: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b181604?utm_src=pdf-body
https://www.benchchem.com/product/b181604?utm_src=pdf-body
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-cyclohexylbenzoic+acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB3302592_EN.htm
https://synquestlabs.com/ProductV2/ProductDetail/57135
https://www.cookechem.com/Detail/A2498712.htm
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-cyclohexylbenzoic+acid
https://www.cookechem.com/Detail/A2498712.htm
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://m.chemicalbook.com/ProductChemicalPropertiesCB3302592_EN.htm
https://www.cookechem.com/Detail/A2498712.htm
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://synquestlabs.com/ProductV2/ProductDetail/57135
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://www.chemeo.com/cid/56-097-3/p-Cyclohexylbenzoic-acid.pdf
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-cyclohexylbenzoic+acid
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://pubchem.ncbi.nlm.nih.gov/compound/88337
https://m.chemicalbook.com/ProductChemicalPropertiesCB3302592_EN.htm
https://synquestlabs.com/ProductV2/ProductDetail/57135
https://www.cookechem.com/Detail/A2498712.htm
https://www.benchchem.com/product/b181604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Appearance
White to off-white powder or

crystalline solid
[2][4][7]

Melting Point 194 - 200 °C [1][2][3][4]

Boiling Point 351.1 ± 21.0 °C (Predicted) [2][4]

pKa 4.35 ± 0.10 (Predicted) [2][4]

Storage
Store sealed in a dry place at

room temperature
[2][4]

Synthesis and Reactivity
While specific, detailed protocols for the synthesis of 4-Cyclohexylbenzoic acid are not

abundant in open literature, its structure lends itself to established organic chemistry

transformations. Plausible synthetic strategies can be inferred from methods used for

structurally similar compounds.[8][9]

Plausible Synthetic Pathway
A common industrial approach for this class of molecules involves a multi-step synthesis that

builds the core structure sequentially. A representative workflow could start from biphenyl and

proceed through acylation, alkylation, reduction, and oxidation, followed by hydrogenation to

yield the final product.[9] This ensures high selectivity and yield, which are crucial for industrial

production.

Caption: Plausible multi-step synthesis workflow for 4-Cyclohexylbenzoic acid.

Key Reactivity: Esterification for Mesogen Formation
The chemical utility of 4-Cyclohexylbenzoic acid is dominated by the reactivity of its

carboxylic acid functional group.[8] This group serves as a versatile handle for derivatization,

most notably through esterification.

The reaction with various substituted phenols or alcohols is the critical step in producing the

final liquid crystal molecules, known as mesogens. This reaction elongates the molecular
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structure and introduces different terminal groups, which fine-tunes the physical properties of

the resulting material, such as its melting point and the temperature range of its liquid crystal

phases.[8][10]

Protocol: General Esterification via Acyl Chloride

Activation: The carboxylic acid is first converted to a more reactive acyl chloride. This is

typically achieved by reacting 4-Cyclohexylbenzoic acid with a chlorinating agent like

thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in an inert solvent (e.g., dichloromethane

or toluene) with a catalytic amount of DMF. The reaction is often performed at room

temperature or with gentle heating.

Esterification: The resulting 4-cyclohexylbenzoyl chloride is then reacted with a desired

phenol or alcohol in the presence of a base, such as pyridine or triethylamine. The base acts

as a nucleophilic catalyst and scavenges the HCl byproduct.

Workup and Purification: The reaction mixture is typically washed with dilute acid, water, and

brine to remove unreacted starting materials and byproducts. The final ester product is then

purified, usually by recrystallization or column chromatography, to achieve the high purity

required for liquid crystal applications.

Core Application: A Building Block for Liquid
Crystals
The primary industrial and research application of 4-Cyclohexylbenzoic acid is as a

fundamental building block for thermotropic liquid crystals.[10][11]

Molecular Design Principles for Liquid Crystal
Generation
The formation of liquid crystal phases is predicated on specific molecular design principles that

balance rigidity and flexibility. The structure of 4-Cyclohexylbenzoic acid provides the

necessary molecular anisotropy (a non-spherical, rod-like shape) that is a prerequisite for

mesomorphism.[8]
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The Rigid Core: The combination of the benzene ring and the cyclohexane ring creates a

rigid, linear core that promotes the parallel alignment of molecules needed for liquid crystal

phases.[8]

The Carboxylic Acid Handle: As discussed, this group allows for the attachment of various

terminal chains via esterification, enabling the precise tuning of the final molecule's

properties.[8][10]

Derivatives, such as p-substituted phenyl esters of 4-(trans-4-alkylcyclohexyl)benzoic acids,

are well-known to exhibit nematic phases over wide and practical temperature ranges.[8]

Precursors

Reaction Product

4-Cyclohexyl-
benzoic Acid

Esterification
(+ Base)

Substituted
Phenol/Alcohol

Liquid Crystal Ester
(Mesogen)

Click to download full resolution via product page

Caption: Role of 4-Cyclohexylbenzoic acid as a precursor for liquid crystals.

Advanced Applications in Photonics and Polymers
The liquid crystals derived from 4-Cyclohexylbenzoic acid are not limited to displays. They

are being actively researched for use in tunable photonic devices, including:

Switchable diffraction gratings

Tunable optical filters

Dynamic lenses[8]

Furthermore, when reacted with bifunctional molecules like diols, 4-Cyclohexylbenzoic acid
can form liquid crystal polymers. These materials combine the properties of polymers
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(mechanical strength, thermal stability) with the unique optical properties of liquid crystals,

opening doors for applications in flexible displays and advanced optical films.[10][11]

Potential in Drug Discovery and Development
While materials science is its primary domain, the structural motifs within 4-
Cyclohexylbenzoic acid are relevant to medicinal chemistry. Benzoic acid and its derivatives

are a well-established class of compounds in pharmaceuticals, used as preservatives and as

scaffolds for active pharmaceutical ingredients.[12][13][14]

The cyclohexyl-aryl-acid framework has been explored in various therapeutic contexts. For

instance, more complex molecules incorporating a cyclohexyl group and a benzoic acid moiety

have been investigated as highly potent CCR5 antagonists for anti-HIV therapy.[15][16] Other

related sulfonamide derivatives are studied for their potential as enzyme inhibitors.[17]

Although no direct pharmacological data for 4-Cyclohexylbenzoic acid itself is prominent, its

structure represents a potential starting point or fragment for the design of new therapeutic

agents where a rigid, lipophilic group is desired for receptor binding.

Safety, Handling, and Toxicology
According to available safety data, 4-Cyclohexylbenzoic acid is classified as an irritant.

Standard laboratory precautions should be employed when handling this compound.

Table 3: GHS Hazard Classification
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Category Information Reference(s)

Signal Word Warning [5][7]

Pictograms GHS07 (Exclamation Mark) [4][5]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[5][7]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5][7]

Handling and Storage Recommendations
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required, including safety glasses, gloves, and a lab coat. Avoid dust formation.[7]

Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Wash

hands thoroughly after handling.[7]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at room

temperature.[7]

Conclusion
4-Cyclohexylbenzoic acid is a structurally elegant and highly valuable chemical intermediate.

Its defining feature is its rigid, anisotropic molecular architecture, which makes it an
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indispensable precursor in the synthesis of calamitic liquid crystals. Through straightforward

esterification chemistry, it is transformed into a wide array of mesogens that form the basis of

modern LCDs and next-generation photonic devices. While its direct applications in drug

discovery are not established, its structural components are of interest in medicinal chemistry.

Proper adherence to safety protocols is necessary when handling this compound due to its

irritant nature. In summary, 4-Cyclohexylbenzoic acid stands as a critical enabling molecule

for advanced materials and technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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